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For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium thiosulfate (BaS20s) is an inorganic compound notable for its limited solubility and
specific chemical reactivity.[1] It primarily exists in its anhydrous form and as a monohydrate
(BaS203-H20).[2][3] This technical guide provides an in-depth overview of barium thiosulfate,
focusing on its chemical and physical properties, synthesis, reactivity, and applications relevant
to scientific research.

Chemical and Physical Properties

Barium thiosulfate is a white, crystalline powder.[2][3] It is considered a toxic compound, and
appropriate safety precautions should be taken during handling.[4][5]

Quantitative Data

The key quantitative properties of anhydrous barium thiosulfate and its monohydrate are
summarized in the tables below.

Table 1: General Properties of Barium Thiosulfate
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Property Value Reference
Molecular Formula BaS20s [6][7]
Molecular Weight 249.46 g/mol [61[7]
Appearance White crystalline powder [2][3]
CAS Number 35112-53-9 [6][7]

Table 2: Properties of Barium Thiosulfate Monohydrate

Property Value Reference
Molecular Formula BaS203-H20 [2]
Molecular Weight 267.47 g/mol [8]

CAS Number 7787-40-8

Density 3.45 g/cm?3 [3]
Decomposition Temperature Decomposes at 220 °C [3]

Table 3: Solubility of Barium Thiosulfate Monohydrate in Water

Temperature (°C) Solubility ( g/100 mL) Reference
15 0.25 [2][3]
20 0.21 [1]

Barium thiosulfate is practically insoluble in ethanol, ether, acetone, carbon tetrachloride, and

carbon disulfide.[9]

Synthesis of Barium Thiosulfate Monohydrate

The most common laboratory synthesis of barium thiosulfate monohydrate is through a
precipitation reaction involving a soluble barium salt and a soluble thiosulfate salt.[10]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/msds/barium-thiosulfate.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14981~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:39:20~~Barium%20thiosulfate~~
https://www.chemicalbook.com/msds/barium-thiosulfate.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14981~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:39:20~~Barium%20thiosulfate~~
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB8131894.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8131894_EN.htm
https://www.chemicalbook.com/msds/barium-thiosulfate.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14981~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:39:20~~Barium%20thiosulfate~~
https://www.benchchem.com/product/b1580492?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB8131894.htm
https://webbook.nist.gov/cgi/inchi?ID=B6000556&Mask=80
https://m.chemicalbook.com/ProductChemicalPropertiesCB8131894_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8131894_EN.htm
https://www.benchchem.com/product/b1580492?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB8131894.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8131894_EN.htm
https://www.you-iggy.com/en/chemical-substances/barium-thiosulfate/
https://www.benchchem.com/product/b1580492?utm_src=pdf-body
https://www.chemimpex.com/products/30557
https://www.benchchem.com/product/b1580492?utm_src=pdf-body
https://www.benchchem.com/product/b1580492?utm_src=pdf-body
https://www.benchchem.com/product/b1580492
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis via Precipitation

This protocol describes the synthesis of barium thiosulfate monohydrate from barium chloride
dihydrate and sodium thiosulfate pentahydrate.

Materials:

e Barium chloride dihydrate (BaClz:2H20)

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
« Distilled water

e 95% Ethanol

» Beakers

e Magnetic stirrer and stir bar

» Suction filtration apparatus (Btichner funnel, filter flask, vacuum source)
 Filter paper

Procedure:

e Preparation of Reactant Solutions:

o Dissolve 35 g of barium chloride dihydrate in 100 mL of distilled water in a beaker with

stirring.

o In a separate beaker, dissolve 35.5 g of sodium thiosulfate pentahydrate in a minimal
amount of distilled water.

» Precipitation:

o Slowly add the sodium thiosulfate solution to the barium chloride solution while
continuously stirring.

o A white precipitate of barium thiosulfate monohydrate will form immediately.
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o Continue stirring the mixture for a short period to ensure complete reaction.

« |solation and Purification:
o Collect the precipitate by suction filtration using a Buchner funnel and filter paper.

o Wash the precipitate with three 20 mL portions of ice-cold distilled water to remove soluble
impurities such as sodium chloride.

o Follow with a wash using a similar quantity of 95% ethanol to aid in drying.
e Drying:

o Dry the purified barium thiosulfate monohydrate in air. The typical yield is around 95%.
Safety Precautions:

e Barium compounds are toxic if ingested or inhaled.[4][5] Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.

e Handle barium chloride and the resulting barium thiosulfate in a well-ventilated area or a
fume hood to avoid inhalation of dust.[4]

» Dispose of all waste containing barium in accordance with local regulations for hazardous
waste.[5]

Synthesis Workflow Diagram
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Barium Chloride
Dihydrate Solution
Sodium Thiosulfate
Pentahydrate Solution
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BaSO4(s) + S(s) + SO2(g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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